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Introduction

Calcium azide, Ca(Ns)z, is an inorganic azide that serves as an energetic material, primarily
utilized in the synthesis of other energetic compounds, propellants, and pyrotechnics.[1] Its
utility is derived from its thermal decomposition, which yields nitrogen gas and calcium nitride
under controlled conditions.[1] However, like other metal azides, calcium azide is a hazardous
substance that is sensitive to impact, heat, and friction, posing significant risks if not handled
with appropriate precautions.[2] This guide provides a comprehensive overview of the safety
and handling protocols for calcium azide, intended for use by professionals in research and
development settings.

Physicochemical and Explosive Properties

A thorough understanding of the physical, chemical, and explosive properties of calcium azide
is fundamental to its safe handling. The following tables summarize key quantitative data.

Table 1: Physicochemical Properties of Calcium Azide
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Property Value References
Chemical Formula Ca(Ns)2 [3]

Molar Mass 124.12 g/mol [11[2][3]
Appearance Colorless rhombic crystals [4]

Melting Point 100 °C (decomposes) [2][4]

Decomposition Temperature

150 °C

[2]4]

Solubility in Water

38.1 g/100 mL (0 °C)

[2]

Solubility in Other Solvents

Sparingly soluble in ethanol,

Insoluble in ether and acetone.

[2]

Standard Enthalpy of
Formation (AfHO )

14.2 kJ/mol

[2]

Table 2: Explosive and Stability Properties of Calcium Azide

Property Value / Observation References
Heat of Explosion 2617 kJ/kg [4]
Detonation Velocity 770 m/s [4]

Impact Sensitivity

Sensitive to impact, may

detonate and ignite.

[2]

Friction Sensitivity

Assumed to be sensitive;

handle with non-metal tools.

[5]

Thermal Stability

Decomposes upon heating.
Onset of decomposition is
between 100-150 °C.

[6]

Decomposition Products

At 200-300 °C: Calcium nitride
(CasNz) and Nitrogen (Nz2). At
300-400 °C: Calcium oxide
(Ca0), Nitrogen (N2), and
other byproducts.

[1]
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Hazard Identification and Toxicology

The primary hazards associated with calcium azide are its explosive nature and the high
toxicity characteristic of the azide ion.

o Explosion Hazard: Calcium azide is a shock-sensitive and heat-sensitive explosive.[2][7][8]
It can decompose violently with the input of energy from external sources such as heat, light,
pressure, or friction.[5][9] The formation of even more sensitive and explosive heavy metal
azides is a significant risk when calcium azide comes into contact with metals such as
copper, lead, zinc, silver, or brass.[10][11]

» Health Hazard: The azide ion is highly toxic, with a toxicity profile similar to that of cyanide.[5]
It can be fatal if inhaled, absorbed through the skin, or swallowed.[10] The target organs for
azide toxicity are the central nervous system, brain, cardiovascular system, kidneys, eyes,
skin, and lungs.[10] Upon contact with water or acids, calcium azide can form hydrazoic
acid (HNs), a highly toxic, volatile, and explosive liquid that poses a severe inhalation hazard.
[8][10]

While specific toxicological data for calcium azide is limited, the known effects of sodium azide
provide a strong basis for assessing its potential health risks. Exposure to small amounts of
azides can lead to symptoms such as rapid breathing, restlessness, dizziness, weakness,
headache, nausea, vomiting, and skin burns.[7][8] High-dose exposures can result in
convulsions, low blood pressure, loss of consciousness, lung injury, and respiratory failure
leading to death.[7]

Experimental Protocols: Synthesis, Handling, and
Disposal

Strict adherence to established protocols is critical for the safe use of calcium azide in a
laboratory setting.

Synthesis of Calcium Azide

Two common methods for the synthesis of calcium azide are described below. CAUTION: The
synthesis of energetic materials should only be performed by trained personnel in a controlled
laboratory environment with appropriate safety measures in place.
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Method 1: Metathesis Reaction with Sodium Azide
This method involves the reaction of a calcium salt with sodium azide.
e Reaction: CaClz2 + 2NaNs — Ca(Ns)z2 + 2NaCl[1]

e Procedure: A detailed, step-by-step procedure should be developed based on established
literature, ensuring rigorous drying of the final product to prevent hydration, which can alter
its reactivity.[1]

Method 2: Reaction with Hydrazoic Acid

This method involves the direct reaction of hydrazoic acid with calcium hydroxide. Extreme
caution is required due to the high toxicity and explosive nature of hydrazoic acid.

o Generation of Hydrazoic Acid: Hydrazoic acid (HNs) is first generated by the reaction of
sodium azide with an acid, such as sulfuric acid, followed by distillation under controlled
conditions.[1]

o Reaction: The gaseous HNs is then bubbled through a suspension of calcium hydroxide in
water.[1]

o Crystallization: The resulting calcium azide is precipitated by cooling the solution and is then
filtered and dried.[1]

Safe Handling and Storage

The following diagram outlines the logical workflow for the safe handling of calcium azide.
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Caption: Logical workflow for the safe handling of calcium azide.
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Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles and a face shield are mandatory.[7][10]

o Hand Protection: Nitrile gloves should be worn.[10] For handling highly toxic materials,
double gloving or using thicker, chemical-resistant gloves is recommended.[10]

o Body Protection: A lab coat, long pants, and closed-toe shoes are required.[12]
Engineering Controls:

» All work with calcium azide must be conducted in a certified chemical fume hood to prevent
inhalation of dust or hydrazoic acid vapors.[10]

» A safety shower and eyewash station must be readily accessible.[12]
Storage:

o Store calcium azide in a cool, dry, well-ventilated area, away from heat, light, pressure, and
shock.[7][8]

o Keep containers tightly closed and clearly labeled.

o Store separately from incompatible materials, especially acids and heavy metals.[8]

Spill and Waste Disposal

Spill Cleanup:
o Evacuate the area and prevent entry.
o Wear appropriate PPE, including respiratory protection if necessary.

o For small spills of solid calcium azide, carefully sweep up the material using non-metal tools
to avoid dust formation.[10]

e Place the spilled material into a designated, labeled, non-metal container for hazardous
waste.[10]
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o Decontaminate the spill area with a 10% sodium hypochlorite solution, followed by a
thorough wash with soap and water.

Waste Disposal:

e NEVER dispose of calcium azide or its solutions down the drain. Azides can react with
metal pipes to form highly explosive metal azides.[10]

» All calcium azide waste, including contaminated materials like gloves and weighing paper,
must be collected as hazardous waste in a designated, clearly labeled, non-metal container.
[13]

o Azide waste streams must be kept separate from other chemical waste, especially acidic
waste, to prevent the formation of hydrazoic acid.[9]

Decontamination Procedure:

Dilute solutions of azides (<5%) can be chemically deactivated. A common method involves
reaction with nitrous acid, which must be performed in a fume hood due to the release of toxic
nitrogen oxides.[10]

 In a three-necked flask equipped with a stirrer and an addition funnel, place the aqueous
azide solution.

» With stirring, add a 20% aqueous solution of sodium nitrite (containing a 40% excess relative
to the azide).[10]

e Slowly add a 20% aqueous solution of sulfuric acid until the mixture is acidic. Crucially, the
acid must be added after the sodium nitrite to prevent the formation of hydrazoic acid.[10]

 After the reaction is complete, the solution should be neutralized before being collected as
hazardous waste.[10]

Incompatible Materials

To prevent violent reactions and the formation of dangerously explosive compounds, calcium
azide must not come into contact with the following:
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» Heavy Metals and their Salts: (e.g., copper, lead, brass, silver, mercury, zinc) Form highly
shock-sensitive and explosive metal azides.[10][11]

e Acids: React to form highly toxic and explosive hydrazoic acid.[8][10]

» Halogenated Solvents: (e.g., dichloromethane, chloroform) Can form explosive organic
azides.[5][10]

» Carbon Disulfide, Bromine, Nitric Acid, Dimethyl Sulfate: React violently with azides.[10]

The following diagram illustrates the key incompatibilities of calcium azide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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